Guaiazulene
Guaiazulene
Guaiazulene is a sesquiterpene. It derives from a hydride of a guaiane.
Guaiazulene is a natural product found in Artemisia thuscula, Magnolia officinalis, and other organisms with data available.
Guaiazulene is a natural product found in Artemisia thuscula, Magnolia officinalis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
489-84-9
VCID:
VC21123576
InChI:
InChI=1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3
SMILES:
CC1=C2C=CC(=C2C=C(C=C1)C(C)C)C
Molecular Formula:
C15H18
Molecular Weight:
198.30 g/mol
Guaiazulene
CAS No.: 489-84-9
Cat. No.: VC21123576
Molecular Formula: C15H18
Molecular Weight: 198.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Guaiazulene is a sesquiterpene. It derives from a hydride of a guaiane. Guaiazulene is a natural product found in Artemisia thuscula, Magnolia officinalis, and other organisms with data available. |
|---|---|
| CAS No. | 489-84-9 |
| Molecular Formula | C15H18 |
| Molecular Weight | 198.30 g/mol |
| IUPAC Name | 1,4-dimethyl-7-propan-2-ylazulene |
| Standard InChI | InChI=1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3 |
| Standard InChI Key | FWKQNCXZGNBPFD-UHFFFAOYSA-N |
| SMILES | CC1=C2C=CC(=C2C=C(C=C1)C(C)C)C |
| Canonical SMILES | CC1=C2C=CC(=C2C=C(C=C1)C(C)C)C |
| Boiling Point | 152.00 to 154.00 °C. @ 7.00 mm Hg |
| Melting Point | 31.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator